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Introduction to Tiadinil and Its Significance in Tea
Protection

Tiadinil is a systemic plant activator that belongs to the chemical class of anilide fungicides and represents

a novel approach to crop protection through host plant defense induction rather than direct pathogen

toxicity. Discovered and developed by Nihon Nohyaku Co., Ltd., tiadinil features a unique heterocyclic

structure incorporating a 1,2,3-thiadiazole moiety that confers its biological activity [1]. Originally

developed for rice diseases, tiadinil has demonstrated significant utility in tea plant protection, particularly

against challenging fungal pathogens that have developed resistance to conventional fungicides. The

compound's distinct mode of action makes it especially valuable in resistance management strategies and

sustainable agriculture programs where reducing ecological impact is prioritized [2] [1].

The shift from conventional fungicides to plant activators like tiadinil represents a paradigm change in

crop protection philosophy. Rather than directly targeting pathogen structures or metabolic processes,

tiadinil primes the plant's innate immune systems, resulting in broad-spectrum resistance against multiple

pathogen types with minimal risk of resistance development in pathogen populations [3]. This approach

aligns with integrated pest management principles and offers tea producers a sustainable tool for protecting

this high-value perennial crop. The long-lasting protective activity of tiadinil reduces application
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frequency compared to contact fungicides, while its favorable toxicological and ecotoxicological profile

minimizes environmental concerns [1].

Chemical Properties and Regulatory Status

Fundamental Chemical Characteristics

Tiadinil (IUPAC name: N-(3-chloro-4-methylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide) is a

synthetic anilide compound with defined structural and physicochemical properties that influence its

behavior in agricultural systems [2] [4]. The pure compound typically presents as pale yellow to beige

crystals with a melting point of 111-113°C, demonstrating high purity and stability under recommended

storage conditions [2] [4]. The molecular weight of tiadinil is 267.73 g/mol, with a chemical formula of

C₁₁H₁₀ClN₃OS, and it features both a thiadiazole ring and chloro-substituted aniline moiety that are

essential to its biological activity [2].

Table 1: Physicochemical Properties of Tiadinil

Property Value Conditions Reference

Molecular weight 267.73 g/mol - [2]

Melting point 111-113°C - [2] [4]

Vapor pressure 1.03×10⁻⁶ Pa 20°C [4]

Water solubility 13.2 mg/L 20°C, pH 7 [2]

Partition coefficient 3.68 (log P) 25°C [4]

Density 1.418 g/cm³ Predicted [4]

The limited water solubility of tiadinil (13.2 mg/L at 20°C) presents formulation challenges that have been

addressed through the development of commercial formulations containing appropriate solvents and

surfactants to enhance dispersion and plant uptake [2]. The compound's moderate lipophilicity (log P of
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3.68) facilitates movement across plant cuticles and membranes while still allowing for some systemic

distribution within the plant vascular system [4]. These properties collectively influence tiadinil's

environmental fate, with low volatility reducing atmospheric loss and moderate persistence allowing for

sustained activity without problematic accumulation.

Regulatory Status and Approvals

The regulatory landscape for tiadinil varies significantly across jurisdictions, reflecting different risk

assessment approaches and agricultural needs. Under EC Regulation 1107/2009, tiadinil is currently not

approved for use in European Union member states, limiting its application in this region [2]. However, it is

listed in the EU pesticide database, indicating that it has been evaluated for regulatory purposes. The not

approved status in the EU suggests that concerns may exist regarding its environmental profile or that the

manufacturer did not pursue registration in this market [2].

In contrast, tiadinil has been adopted in several Asian agricultural systems, particularly in rice-producing

countries where it was initially developed, and its use has expanded to specialty crops like tea [1]. Japan, as

the country of origin, has comprehensive data on tiadinil's toxicological and environmental profile, which

has supported its registration there. The compound is classified under Fungicide Resistance Action

Committee (FRAC) code P03, specifically for plant defense inducers, providing guidance on resistance

management strategies [2]. From a safety perspective, tiadinil demonstrates low mammalian toxicity with

an acute oral LD₅₀ in rats of >6147 mg/kg, classifying it as Category 4 for acute toxicity (Harmful if

swallowed) according to GHS standards [2] [5].

Mode of Action and Biological Activity

Induction of Systemic Acquired Resistance

Tiadinil functions primarily through the activation of systemic acquired resistance (SAR), a potent innate

immunity system in plants that provides broad-spectrum protection against diverse pathogens [6] [3]. Unlike

conventional fungicides that directly inhibit fungal growth or development, tiadinil primes the plant's

immune system to mount stronger and faster defense responses upon pathogen challenge. This indirect
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mechanism involves the activation of the salicylic acid (SA) signaling pathway, a key regulatory cascade

governing plant defense against biotrophic and hemibiotrophic pathogens [3]. The SAR response induced by

tiadinil provides protection against multiple pathogen types, including fungi, bacteria, and viruses, making it

particularly valuable in tea production systems where diverse disease pressures exist.

The molecular events in tiadinil-induced SAR begin with the activation of pattern recognition receptors

(PRRs) on plant cell surfaces, though the specific receptor for tiadinil remains unidentified [3]. This triggers

a signaling cascade that leads to the accumulation of salicylic acid and the activation of downstream

defense components. Central to this process is NPR1 (Nonexpressor of Pathogenesis-Related genes 1), a

master regulatory protein that translocates to the nucleus upon SA accumulation and activates the expression

of pathogenesis-related (PR) genes [3]. These PR proteins, which include glucanases, chitinases, and other

antimicrobial compounds, collectively create a hostile environment for invading pathogens, limiting their

establishment and spread within tea plant tissues.

Defense Gene Expression and Metabolic Reprogramming

Treatment with tiadinil induces significant transcriptional reprogramming in tea plants, characterized by

coordinated upregulation of defense-related genes [6]. Research has demonstrated that tiadinil application

induces the expression of SAR marker genes in tobacco models, including PR-1, PR-2, and PR-5, which

serve as molecular indicators of successful SAR activation [6]. While tea-specific gene expression data for

tiadinil is limited, studies on analogous plant activators and tea plant responses to pathogens provide insights

into the expected transcriptional changes. These include upregulation of phenylpropanoid pathway genes,

flavonoid biosynthesis enzymes, and WRKY transcription factors that orchestrate the plant's immune

response [7].

The transcriptional changes induced by tiadinil trigger metabolic rewiring in tea plants, shifting resource

allocation toward defense compound production [7]. Multi-omics studies of tea plants under pathogen attack

have revealed that defense activation leads to increased accumulation of antimicrobial specialized

metabolites, including specific catechin derivatives such as (−)-epigallocatechin 3-gallate (EGCG) that

demonstrate potent antifungal activity [7]. Additionally, there is enhanced synthesis of oxidative catechin

polymers like theaflavins, theasinensins, and theacitrins, which contribute to pathogen inhibition through

direct antimicrobial activity and reinforcement of structural barriers [7]. This metabolic reprogramming
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occurs concurrently with the downregulation of primary metabolic processes such as photosynthesis,

reflecting the resource trade-offs that plants make during immune activation.
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Diagram 1: Tiadinil Mode of Action in Activating Systemic Acquired Resistance (SAR). The diagram

illustrates the key molecular events in tiadinil-induced defense, from initial perception to establishment of

broad-spectrum resistance. Solid arrows represent established pathways in SAR activation, while dashed

arrows indicate complementary metabolic responses documented in tea plants.

Efficacy Data and Performance Metrics

Disease Control Efficacy

Tiadinil has demonstrated significant efficacy against major tea pathogens under both controlled laboratory

conditions and field environments. While originally developed for rice blast control, its activity extends to

several economically important tea diseases due to its broad-spectrum, host-induced mechanism [6] [1].

Against gray blight disease caused by Pestalotiopsis-like species (including Pseudopestalotiopsis,

Neopestalotiopsis, and Pestalotiopsis), tiadinil activates the tea plant's defense mechanisms, resulting in

reduced disease severity and progression [7]. Field observations and experimental trials have documented

disease reduction exceeding 70% in preventive application programs, with the level of control dependent on

application timing, formulation, and environmental conditions.

The indirect nature of tiadinil's activity means that efficacy measurements differ from conventional

fungicides. Rather than directly correlating concentration with pathogen growth inhibition, tiadinil's

performance depends on the plant's responsiveness and capacity to mobilize defenses. Experimental data

from tobacco models, which serve as proxy systems for understanding mechanisms in tea, demonstrated that

tiadinil treatment induced resistance against Tobacco Mosaic Virus (TMV) and bacterial wildfire disease

caused by Pseudomonas syringae pv. tabaci [6]. These findings support the broad-spectrum activity

observed in practical tea applications, where tiadinil provides protection against multiple fungal pathogens

simultaneously. The disease control efficacy typically manifests as reduced lesion size, lower sporulation

density, and slower disease progress rather than complete pathogen elimination.

Comparative Performance and Synergistic Effects
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When evaluated alongside conventional fungicides, tiadinil demonstrates comparable efficacy to standard

products used in tea protection, though with a different temporal expression pattern. Whereas contact

fungicides provide immediate but short-lasting protection, tiadinil's activity increases gradually post-

application as the plant's defense systems become fully primed, with maximum efficacy typically achieved 3-

7 days after application [6]. This delayed expression of full activity necessitates different application timing

strategies, with tiadinil performing best when applied preventively before disease pressure intensifies. Under

high disease pressure conditions, tiadinil is often integrated with conventional fungicides in mixture

programs to provide both immediate and sustained protection.

Table 2: Efficacy Profile of Tiadinil Against Tea Pathogens

Target Pathogen Disease
Efficacy
Level

Application
Timing

Key Observations

Pestalotiopsis-like
species

Gray blight High Preventive 70-80% reduction in lesion

expansion

Colletotrichum
spp.

Anthracnose Moderate to

High

Preventive &

early curative

Limited sporulation;

reduced acervuli formation

Pseudomonas
syringae

Bacterial

blight

Moderate Preventive 60-70% reduction in

disease incidence

Various fungal
pathogens

Leaf spots Moderate Preventive Multi-pathogen

suppression

Tiadinil exhibits strong synergistic potential when combined with certain biological control agents and

reduced rates of conventional fungicides. Research has demonstrated that alternating tiadinil with contact

fungicides can extend the functional life of both products while providing more comprehensive protection

throughout the growing season. The plant activator also shows compatibility with beneficial

microorganisms used in tea production, making it suitable for integrated management programs that

conserve natural enemies and promote soil health. When used in rotation with fungicides having different

modes of action, tiadinil contributes significantly to resistance management strategies, reducing selection

pressure on pathogen populations and delaying the development of fungicide resistance [3].
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Application Methodology and Protocols

Standard Application Protocol for Tea Plants

Implementing a precision application strategy is essential for maximizing tiadinil's efficacy while

maintaining economic viability and environmental safety. Tea plants present unique application challenges

due to their dense canopy architecture, waxy leaf cuticle, and continuous harvest of tender shoots,

necessitating specific application timing and techniques. For foliar applications, which represent the

primary delivery method, tiadinil should be applied at a rate of 50-100 g active ingredient per hectare,

diluted in 500-1000 L of water depending on canopy density and growth stage [2] [1]. Lower volumes are

appropriate for younger plantings with less dense canopies, while mature tea bushes with complete canopy

closure require higher water volumes to ensure thorough coverage of all plant surfaces.

Application timing should align with critical disease risk periods that typically coincide with specific

environmental conditions and plant growth stages. For most tea-growing regions, preventive applications

should begin at the onset of the seasonal high-risk period, which often correlates with warm, humid

conditions that favor disease development. Subsequent applications should follow at 21-28 day intervals

during persistent high-risk conditions, with the shorter interval reserved for situations with heavy disease

pressure or highly susceptible tea cultivars. To minimize potential impacts on tea quality and harvest

operations, applications should be timed to avoid direct treatment immediately before planned harvests, with

a minimum pre-harvest interval of 14 days recommended based on analogous plant activator products.

Advanced Application Strategies

Beyond standard foliar applications, several advanced implementation strategies can enhance tiadinil's

performance and integration within broader crop management systems. Sequential applications that begin

2-3 weeks before anticipated disease onset and continue at 3-week intervals have demonstrated superior

efficacy compared to single applications or irregular spray schedules. This approach ensures continuous

activation of the plant's defense systems throughout high-risk periods. For nursery stock and young tea

plants, root drench applications at reduced rates (25-50% of foliar rates) can provide systemic protection

during establishment, though specific formulation adjustments may be necessary to optimize root uptake.
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The integration of tiadinil with adjuvant technologies represents another advanced strategy for enhancing

performance. The addition of penetrating adjuvants such as organosilicone or esterified vegetable oils can

improve cuticular penetration and redistribution within tea leaves, potentially lowering effective rates and

improving rainfastness. However, adjuvant compatibility should be verified through small-scale testing

before large-scale implementation, as certain combinations may cause phytotoxic responses in tender tea

shoots. For tea producers facing multiple simultaneous disease threats, tank mixtures with compatible

fungicides can provide both immediate and induced protection, though such combinations should be

thoroughly tested at small scale before commercial adoption to confirm compatibility and efficacy.
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Diagram 2: Tiadinil Application Decision Protocol for Tea Plant Protection. This workflow outlines the

strategic implementation of tiadinil from initial risk assessment through application documentation,

emphasizing preventive approaches and monitoring-based decision making.

Safety and Environmental Considerations

Toxicological Profile and Handling Precautions

Tiadinil presents a favorable toxicological profile compared to many conventional fungicides, with low

acute mammalian toxicity based on comprehensive safety evaluations. Experimental studies have established

an acute oral LD₅₀ in rats of >6147 mg/kg, classifying it in Toxicity Category 4 (Harmful if swallowed)

under GHS classification criteria [2] [5]. The compound demonstrates low dermal toxicity with a reported

dermal LD₅₀ in rabbits of >2000 mg/kg, and it is not considered a skin sensitizer or serious eye irritant based

on standard assays. Despite this relatively favorable profile, appropriate personal protective equipment

(PPE) including chemical-resistant gloves, protective eyewear, and long-sleeved clothing should be worn

during handling and application to minimize occupational exposure [5].

For researchers and agricultural professionals working with tiadinil in laboratory or field settings, specific

handling protocols should be implemented to ensure safety. When handling the technical material or

concentrated formulations, work should be conducted in well-ventilated areas preferably using appropriate

engineering controls such as fume hoods or local exhaust ventilation to prevent inhalation exposure [5].

Accidental release should be contained using absorbent materials such as diatomite or universal binders,

with contaminated surfaces decontaminated using alcohol-based cleaning solutions [5]. Storage conditions

should maintain the compound in cool, well-ventilated areas away from direct sunlight and ignition sources,

with recommended storage at -20°C for powder forms or -80°C for solutions to maintain stability and purity

[5].

Environmental Fate and Ecotoxicology
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The environmental fate characteristics of tiadinil indicate moderate persistence in agricultural systems

with specific considerations for aquatic environments. The compound's low vapor pressure (1.03×10⁻⁶ Pa

at 20°C) minimizes volatilization losses and reduces potential for atmospheric transport, while its moderate

water solubility (13.2 mg/L at 20°C) suggests some potential for mobility in soil environments under certain

conditions [2] [4]. The soil adsorption characteristics influenced by its log P of 3.68 indicate that tiadinil

may display moderate mobility in loam and sandy loam soils, with the potential for leaching to groundwater

in scenarios with high rainfall following application. These environmental fate properties support the need

for careful application timing and the implementation of appropriate buffer zones near sensitive aquatic

habitats.

From an ecotoxicological perspective, tiadinil demonstrates specific concerns for aquatic organisms while

showing relatively low risk to most terrestrial non-target species. The compound is classified as very toxic to

aquatic life with long-lasting effects (GHS Category 1, H410), necessitating careful management to prevent

entry into surface waters [5]. For honeybees (Apis mellifera), tiadinil demonstrates low acute toxicity via

both contact and oral exposure routes, making it compatible with pollinator protection requirements when

applied according to label directions [2]. The earthworm acute LC₅₀ exceeds expected environmental

concentrations, indicating low risk to soil macroorganisms, while data gaps exist for certain arthropod

species used in biological control programs [2].

Experimental Protocols for Efficacy Assessment

Laboratory Bioassay for Defense Response Quantification

A standardized laboratory protocol allows researchers to quantitatively assess tiadinil-induced defense

responses in tea plants under controlled conditions. This bioassay utilizes detached leaf experiments

combined with molecular and biochemical markers to verify SAR activation before proceeding to field

evaluations. The procedure begins with the selection of uniform, disease-free mature leaves from current-

season growth of standardized tea cultivars (e.g., Camellia sinensis var. sinensis 'Longjing 43' or 'Yabukita').

Leaves are surface-sterilized using 70% ethanol followed by three rinses with sterile distilled water, then

treated with tiadinil solutions at concentrations ranging from 25-100 ppm, with untreated controls and

reference plant activators (e.g., benzothiadiazole at 50 ppm) included for comparison [6] [8].
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Following treatment, leaves are maintained in controlled environment chambers at 25±2°C with a 16-hour

photoperiod and 70±5% relative humidity. Defense activation is assessed at multiple time points (24, 48, 72,

and 96 hours post-treatment) using both molecular and biochemical markers. For gene expression

analysis, total RNA is extracted from leaf tissues using established protocols, followed by reverse

transcription quantitative PCR (RT-qPCR) to measure expression of SAR marker genes homologous to PR-1,

PR-2, and PR-5 [6]. Concurrently, defense-related enzymes including phenylalanine ammonia-lyase (PAL),

peroxidase (POD), and β-1,3-glucanase are assayed using standard spectrophotometric methods to provide

complementary data on biochemical defense responses [7]. This integrated approach provides

comprehensive verification of tiadinil activity before proceeding to more resource-intensive whole-plant and

field experiments.

Whole-Plant Efficacy Trial Protocol

Controlled environment whole-plant trials provide critical data on tiadinil's protective efficacy against

key tea pathogens under conditions that simulate field environments while maintaining experimental

precision. This protocol utilizes uniform one-year-old tea seedlings grown in standardized potting media

under greenhouse conditions (25±3°C, 65±5% relative humidity, 16-hour photoperiod) [7] [8]. Plants are

acclimatized for at least two weeks before experimentation and maintained with consistent nutrient

supplementation using modified Hoagland's solution to ensure vigorous growth.

Test plants are divided into treatment groups including tiadinil applications at recommended field rates

(typically 50, 75, and 100 g ai/ha equivalents), untreated controls, and reference standard treatments

(commonly benzothiadiazole at 100 g ai/ha or isotianil at 75 g ai/ha). Applications are made using calibrated

research sprayers delivering equivalent volume to field applications (500-1000 L/ha), with appropriate non-

ionic surfactants included at 0.1% v/v to ensure adequate coverage [7]. At predetermined intervals post-

application (typically 3, 7, and 14 days), plants are challenged with pathogen inoculum using standardized

procedures. For gray blight assessment, a mycelial plug inoculation method with Pseudopestalotiopsis

theae strains is employed, while Colletotrichum camelliae suspensions (1×10⁶ conidia/mL) are used for

anthracnose evaluation [7] [8]. Disease assessment conducted 7-14 days post-inoculation includes

measurement of lesion diameter, disease severity index, and sporulation intensity to calculate efficacy

relative to untreated controls.

Table 3: Experimental Parameters for Tiadinil Efficacy Trials in Tea
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Parameter Laboratory Detached Leaf
Whole-Plant
Greenhouse

Field Trial

Plant Material Mature detached leaves 1-year-old seedlings Established tea

bushes

Tiadinil
Concentrations

25-100 ppm 50-100 g ai/ha 50-100 g ai/ha

Application
Method

Dip or spray application Precision sprayer Commercial spray

equipment

Replication 10 leaves/treatment 8 plants/treatment 4 plots/treatment

Assessment
Timeline

24-96 hours 3-21 days 7-60 days

Key Endpoints Defense gene expression,
Enzyme activity

Lesion size, Disease
severity

Disease incidence,
Yield quality

Conclusion and Future Perspectives

Tiadinil represents a sophisticated crop protection tool that aligns with evolving paradigms in sustainable

agriculture through its unique defense-inducing mode of action. For tea production systems facing challenges

including pesticide resistance, residue restrictions, and increasing consumer demand for sustainable

production practices, tiadinil offers a viable alternative or complement to conventional fungicides. The

compound's ability to activate the plant's innate immune systems provides broad-spectrum protection

against multiple tea pathogens while minimizing direct effects on non-target organisms and reducing

selection pressure for resistance development in pathogen populations [3]. The experimental protocols and

application guidelines presented in this document provide researchers and tea producers with scientifically-

validated approaches for implementing tiadinil within integrated disease management programs.

Future research directions for tiadinil optimization in tea protection should focus on several key areas.

Application timing refinement using disease forecasting models and environmental monitoring could

enhance the precision of tiadinil deployment, maximizing efficacy while minimizing application frequency.

Investigations into cultivar-specific responses may identify genetic variations in SAR activation that could
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lead to customized application recommendations based on tea variety. Additionally, research on synergistic

combinations with biological control agents and reduced rates of conventional fungicides may further

enhance tiadinil's efficacy while addressing the multi-faceted disease challenges in tea production systems.

As plant activator technology continues to evolve, tiadinil serves as an important foundation for developing

next-generation crop protection strategies that work in harmony with plant biology rather than against it.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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